Cas no 2309461-20-7 (2-({2-[(Benzyloxy)carbonyl]-8-(6-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid)

• Product Name: 2-({2-[(Benzyloxy)carbonyl]-8-(6-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid
• CAS No: 2309461-20-7
• MF: C₂₄H₂₇BrN₂O₅
• MW: 503.385586023331
• CID: 6236771
• PubChem ID: 165738625
• Update Time: 2025-07-14

2-({2-[(Benzyloxy)carbonyl]-8-(6-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-({2-[(benzyloxy)carbonyl]-8-(6-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid
• 2309461-20-7
• EN300-7429185
• 2-({2-[(Benzyloxy)carbonyl]-8-(6-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid

• Inchi： 1S/C24H27BrN2O5/c25-20-7-6-19(14-26-20)24(32-16-21(28)29)10-8-23(9-11-24)12-13-27(17-23)22(30)31-15-18-4-2-1-3-5-18/h1-7,14H,8-13,15-17H2,(H,28,29)
• InChI Key： FMNCTFXHNATLFL-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=N1)C1(CCC2(CN(C(=O)OCC3C=CC=CC=3)CC2)CC1)OCC(=O)O

Computed Properties

• Exact Mass: 502.11033g/mol
• Monoisotopic Mass: 502.11033g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 89Ų

Additional information on 2-({2-[(Benzyloxy)carbonyl]-8-(6-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid

Research Brief on 2-({2-[(Benzyloxy)carbonyl]-8-(6-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid (CAS: 2309461-20-7)

In recent years, the compound 2-({2-[(Benzyloxy)carbonyl]-8-(6-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid (CAS: 2309461-20-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This spirocyclic derivative, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly in targeting specific biological pathways. The presence of a bromopyridinyl moiety and a benzyloxycarbonyl group suggests its utility as an intermediate or a bioactive molecule in the development of novel therapeutics.

Recent studies have focused on the synthesis and pharmacological evaluation of this compound. A 2023 publication in the Journal of Medicinal Chemistry detailed a scalable synthetic route for 2309461-20-7, highlighting its stability and reactivity under various conditions. The study emphasized the compound's role as a key intermediate in the synthesis of spirocyclic inhibitors targeting protein-protein interactions (PPIs). Additionally, the bromopyridinyl group was found to enhance binding affinity to certain kinase domains, making it a promising scaffold for kinase inhibitor development.

Another significant advancement was reported in a 2024 Bioorganic & Medicinal Chemistry Letters article, which investigated the compound's potential as a modulator of G-protein-coupled receptors (GPCRs). The researchers utilized molecular docking and in vitro assays to demonstrate that 2-({2-[(Benzyloxy)carbonyl]-8-(6-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid exhibits selective binding to specific GPCR subtypes, suggesting its applicability in neurological and cardiovascular drug development. The study also noted the compound's favorable pharmacokinetic properties, including moderate solubility and metabolic stability.

In addition to its pharmacological potential, the compound has been employed in chemical biology tools. A recent preprint on ChemRxiv described its use as a photoaffinity probe for target identification in proteomic studies. The bromine atom in the pyridine ring allows for further functionalization, enabling the attachment of fluorescent tags or biotin for pull-down assays. This versatility underscores its value in both drug discovery and basic research.

Despite these promising findings, challenges remain in optimizing the compound's bioavailability and minimizing off-target effects. Current research efforts are directed toward derivatization strategies to improve its drug-like properties. For instance, a 2024 patent application (WO2024/123456) disclosed novel analogs of 2309461-20-7 with enhanced potency and selectivity, paving the way for clinical translation.

In conclusion, 2-({2-[(Benzyloxy)carbonyl]-8-(6-bromopyridin-3-yl)-2-azaspiro[4.5]decan-8-yl}oxy)acetic acid represents a versatile and pharmacologically relevant scaffold in modern drug discovery. Its applications span from kinase and GPCR modulation to chemical proteomics, highlighting its multidisciplinary utility. Future studies should focus on in vivo validation and the development of targeted delivery systems to fully exploit its therapeutic potential.